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Compound of Interest

3-Bromo-6-methoxyquinolin-8-
Compound Name:

amine
CAS No.: 86544-43-6
Cat. No.: B8757440

Get Quote

CAS: 86544-43-6 | Molecular Formula: C10HoBrN20
Introduction: The Pharmacophore & Its Utility

3-Bromo-6-methoxyquinolin-8-amine is a specialized heterocyclic building block belonging to
the 8-aminoquinoline class. This scaffold is historically significant in medicinal chemistry,
serving as the core pharmacophore for antimalarial drugs like Primaquine and Tafenoquine.

For drug development professionals, this molecule represents a "divergent intermediate.” The
C3-bromo position offers a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig), while the C8-amine allows for amide coupling or reductive amination to
generate diverse libraries. However, its structural homology to Primaquine necessitates a
rigorous understanding of its specific toxicological liabilities—specifically methemoglobinemia.

This guide synthesizes standard Safety Data Sheet (SDS) parameters with field-proven
handling protocols to ensure both safety and experimental success.
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Part 1: Chemical Identity & Physiochemical

Properties

Expert Insight: The presence of the 8-amino group renders this compound susceptible to air

oxidation, turning from a pale solid to a dark brown tar if stored improperly. The 3-bromo

substituent deactivates the ring slightly but remains a prime site for metal-halogen exchange.

Property Data Note

CAS Number 86544-43-6 Verified Identifier
3-Bromo-6-methoxyquinolin-8-

IUPAC Name

amine

Molecular Weight

253.09 g/mol

Appearance Off-white to yellow/brown solid  Darkens upon oxidation
Solubility DMSO, DMF, DCM, Methanol Poor solubility in water

) ~4.5 (Quinoline N), ~3.0 ) ]
pKa (Predicted) Less basic than alkyl amines

(Aniline N)

LogP (Predicted)

23-2.8

Lipophilic

Storage

2-8°C, Inert Atmosphere
(Argon)

Light Sensitive

Part 2: Hazard Identification & Toxicology (GHS

Standards)

Critical Safety Alert: While standard SDSs list generic irritant warnings, the 8-aminoquinoline

core carries a specific risk of hematological toxicity.

GHS Classification[4][5]

o Acute Toxicity (Oral): Category 4 (H302)

o Skin Corrosion/Irritation: Category 2 (H315)[1]
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» Serious Eye Damage/Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Expert Toxicological Analysis: The "Primaquine
Liability"
Standard automated SDSs often miss the class-specific toxicity of 8-aminoquinolines.

» Methemoglobinemia: Metabolites of 8-aminoquinolines can oxidize hemoglobin (Fe2*) to
methemoglobin (Fe3*), which cannot carry oxygen. This is particularly dangerous in
individuals with G6PD deficiency.

» Sensitization: Quinoline amines are potential skin sensitizers.

Precautionary Statements (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3] Remove
contact lenses if present and easy to do.[1][2][3]

Part 3: Safe Handling, Storage, & Stability

The primary cause of experimental failure with this compound is oxidative degradation prior to
use.

Handling Workflow

Receipt of Material Storage: 4°C Opening Container Weighing Solubilization Reaction Entry

(Check Seal Integrity) Under Argon/Nitrogen (Allow to warm to RT) (Minimize Air Exposure) (Degassed Solvent)

Click to download full resolution via product page
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Figure 1: Handling workflow to prevent oxidative degradation (browning).

Storage Protocol

e Atmosphere: Store under Argon or Nitrogen. The amine is electron-rich and prone to N-
oxidation.

o Temperature: Refrigerate (2-8°C).

o Light: Amber vials are mandatory. UV light accelerates halogen radical formation at the C3-
bromo position.

Part 4: Synthesis & Quality Control

For researchers needing to validate the material or synthesize it de novo.

Synthesis Route (Reductive Approach)

The most reliable route to the 8-amine is the reduction of the corresponding nitro compound.
e Precursor: 3-Bromo-6-methoxy-8-nitroquinoline.
» Reagent: Iron powder (Fe) in Acetic Acid (AcOH) or Stannous Chloride (SnCl).

o Why not H2/Pd? Catalytic hydrogenation poses a high risk of de-bromination at the C3
position. Chemical reduction (Fe/AcOH) is chemoselective for the nitro group.

Quality Control: HPLC Method

A self-validating analytical method to ensure purity before biological testing.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5um).

Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.
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¢ Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine bonds).

+ Expected Retention: The amine will elute earlier than the nitro precursor due to the polarity of
the -NHz group.

Crude Material
(3-Br-6-OMe-8-NH2)

Dissolve in MeCN:H20 (1:1)

Inject HPLC (C18) Reprocess

Purity > 95%?

Recrystallize
(EtOH/Hexane)

Release for Biology/Chem

Click to download full resolution via product page

Figure 2: Quality Control Decision Tree.

Part 5: Emergency Response
First Aid

¢ Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Monitor for signs of
cyanosis (blue lips) indicating methemoglobinemia.

» Skin Contact: Wash with soap and water.[1] Do not use ethanol (increases absorption).
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o Eye Contact: Rinse immediately with plenty of water for 15 minutes.[1][4]

Spill Cleanup

o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.
» Neutralization: Absorb with inert material (vermiculite/sand).

o Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber
(due to Nitrogen and Bromine content).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide & SDS Analysis: 3-Bromo-6-
methoxyquinolin-8-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8757440/docs#technical-guide-sds-analysis-3-
bromo-6-methoxyquinolin-8-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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